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Compound of Interest

Compound Name: Copper fluoride hydroxide

Cat. No.: B084088 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Copper fluoride hydroxide (CAS

No. 13867-72-6) was not publicly available at the time of this writing. The following guidance is

synthesized from available safety information for Copper fluoride hydroxide and more

detailed data from the SDS of closely related compounds, namely Copper(II) fluoride and

Copper(II) hydroxide. It is imperative to consult the specific SDS provided by your supplier

before handling this chemical and to conduct a thorough risk assessment for your specific

laboratory conditions.

Copper fluoride hydroxide is a chemical that requires careful handling due to its potential

health hazards. This guide provides essential safety protocols, personal protective equipment

(PPE) recommendations, and disposal procedures to ensure the safety of laboratory

personnel.

Hazard Identification and Personal Protective
Equipment
Copper fluoride hydroxide is classified as harmful if swallowed, a skin and eye irritant, and

may cause respiratory irritation.[1] Proper PPE is critical to minimize exposure.

Summary of Personal Protective Equipment (PPE) Requirements:
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

To protect against dust

particles and chemical

splashes, preventing serious

eye irritation or damage.[1]

Skin Protection

Impermeable gloves (e.g.,

nitrile rubber) and a lab coat or

chemical-resistant apron.

To prevent skin contact, which

can cause irritation.[1]

Respiratory Protection

A NIOSH-approved respirator

with a particulate filter is

recommended, especially

when handling powders or

creating dust.

To prevent inhalation of dust,

which may cause respiratory

tract irritation.[1]

Hand Protection Chemically resistant gloves.
To protect hands from irritation

and chemical burns.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing. Immediately

flush the affected area with copious amounts of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Handling and Storage
Proper handling and storage are essential to maintain the chemical's integrity and prevent

accidental exposure.

Handling:

Use in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the handling area.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.
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Keep away from incompatible materials such as strong acids and oxidizing agents.

Spill and Disposal Procedures
In the event of a spill, isolate the area and wear the appropriate PPE.

Spill Cleanup:

For small spills, carefully sweep or scoop up the material, avoiding dust generation.

Place the spilled material into a labeled, sealed container for disposal.

Clean the spill area with a damp cloth.

Disposal:

Dispose of waste in accordance with all local, state, and federal regulations.

Do not dispose of down the drain or in the regular trash.

Experimental Workflow for Safe Handling and
Disposal

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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